4-Nitro-5-propyl-2-(trideuteriomethyl)pyrazole-3-carboxylic acid
4-Nitro-5-propyl-2-(trideuteriomethyl)pyrazole-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
526203-29-2
VCID:
VC20877769
InChI:
InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i2D3
SMILES:
CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C
Molecular Formula:
C8H11N3O4
Molecular Weight:
216.21 g/mol
4-Nitro-5-propyl-2-(trideuteriomethyl)pyrazole-3-carboxylic acid
CAS No.: 526203-29-2
Cat. No.: VC20877769
Molecular Formula: C8H11N3O4
Molecular Weight: 216.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 526203-29-2 |
|---|---|
| Molecular Formula | C8H11N3O4 |
| Molecular Weight | 216.21 g/mol |
| IUPAC Name | 4-nitro-5-propyl-2-(trideuteriomethyl)pyrazole-3-carboxylic acid |
| Standard InChI | InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i2D3 |
| Standard InChI Key | GFORSNBMYCLGIE-BMSJAHLVSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1C(=C(C(=N1)CCC)[N+](=O)[O-])C(=O)O |
| SMILES | CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C |
| Canonical SMILES | CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C |
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